Cas no 391894-37-4 (1,2-Benzenedicarboxylic acid, 3,6-dihexyl-4-pentyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,6-dihexyl-4-pentyl-, dimethyl ester
• CAS No: 391894-37-4
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 1498343
• Update Time: 2024-08-23

1,2-Benzenedicarboxylic acid, 3,6-dihexyl-4-pentyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,6-dihexyl-4-pentyl-, dimethyl ester
• 1,2-Benzenedicarboxylic acid, 3,6-dihexyl-4-pentyl-, 1,2-dimethyl ester

• Inchi： 1S/C27H44O4/c1-6-9-12-15-18-22-20-21(17-14-11-8-3)23(19-16-13-10-7-2)25(27(29)31-5)24(22)26(28)30-4/h20H,6-19H2,1-5H3
• InChI Key： NJSGGZKFRKMIFV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C(CCCCCC)C=C(CCCCC)C(CCCCCC)=C1C(OC)=O

Computed Properties

• Exact Mass: 432.32412

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 530.0±50.0 °C(Predicted)
• PSA: 52.6